Cas no 1806645-61-3 (Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate
• CAS No: 1806645-61-3
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 4956231
• Update Time: 2025-05-26

Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate

• Inchi： 1S/C13H12ClNO3/c1-2-18-13(17)10-5-3-4-9(11(10)8-15)12(16)6-7-14/h3-5H,2,6-7H2,1H3
• InChI Key： RBORDPHKPSGPEQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C(=O)OCC)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate

Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate (CAS No. 1806645-61-3): A Comprehensive Overview

Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate (CAS No. 1806645-61-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications and potential therapeutic developments. Its molecular structure, comprising a benzoate moiety linked to a cyano group and an esterified chloropropanoyl side chain, endows it with distinct chemical reactivity and biological relevance.

The synthesis and characterization of Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate have been extensively studied to understand its role in organic synthesis and potential applications in medicinal chemistry. The benzoate group, a common feature in many pharmaceuticals, contributes to the compound's solubility and bioavailability, making it a valuable intermediate in drug development. Additionally, the presence of the cyano group introduces a site for further functionalization, allowing for the creation of more complex derivatives with tailored properties.

In recent years, the interest in Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate has been fueled by its potential applications in the synthesis of bioactive molecules. Researchers have explored its utility as a building block in the preparation of heterocyclic compounds, which are known for their diverse biological activities. The chloropropanoyl side chain, while less commonly studied compared to other functional groups, offers a unique platform for chemical modifications that can enhance the pharmacological properties of derived compounds.

One of the most compelling aspects of Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate is its role in developing novel therapeutic agents. The combination of the benzoate and cyano groups provides multiple sites for interaction with biological targets, making it an attractive candidate for drug design. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymatic targets, suggesting their potential use in treating inflammatory diseases and metabolic disorders.

The chemical reactivity of Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate also makes it a valuable tool in synthetic chemistry. The ester functionality allows for easy hydrolysis or transesterification, enabling the introduction of different substituents into the molecule. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening, a common approach in drug discovery research. Furthermore, the cyano group can undergo reduction to form an amine or undergo nucleophilic addition reactions, providing multiple pathways for structural diversification.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate's properties. Molecular modeling studies have revealed insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental techniques such as X-ray crystallography and NMR spectroscopy, providing a comprehensive view of the compound's structure-activity relationships.

The pharmaceutical industry has also shown interest in Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate due to its potential as an intermediate in producing novel drugs. Its unique structural features make it a versatile building block that can be modified to target specific diseases. For example, researchers have explored its use in developing anti-inflammatory agents by incorporating it into non-steroidal anti-inflammatory drug (NSAID) analogs. The benzoate moiety's ability to interact with cyclooxygenase enzymes suggests that derivatives of this compound could offer therapeutic benefits similar to existing NSAIDs but with improved efficacy or reduced side effects.

In addition to its pharmaceutical applications, Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate has found utility in other areas of chemical research. Its role as a precursor in synthesizing advanced materials has been explored, particularly in the development of polymers and coatings with enhanced mechanical and thermal properties. The compound's ability to undergo polymerization reactions makes it a promising candidate for creating novel materials with tailored characteristics.

The environmental impact of using Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate as a chemical intermediate has also been considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its production is environmentally friendly while maintaining high yields and purity.

In conclusion, Ethyl 3-(3-chloropropanoyl)-2-cyanobenzoate (CAS No. 1806645-61-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new uses for this compound, its importance in chemical science is likely to grow further.